Chlorquinaldol
Chlorquinaldol
Chlorquinaldol is a monohydroxyquinoline that is quinolin-8-ol which is substituted by a methyl group at position 2 and by chlorine at positions 5 and 7. An antifungal and antibacterial, it was formerly used for topical treatment of skin conditions and vaginal infections. It has a role as an antibacterial drug, an antiseptic drug and an antiprotozoal drug. It is an organochlorine compound and a monohydroxyquinoline.
Chlorquinaldol was used historically as a topical antiseptic under the trade name Sterosan. It was marketed in the 1950s as an iodine-free alternative which was also unrelated to sulfa drugs or hormones. Chlorquinaldol is currently approved by the European Medicines Agency as a combination tablet with promestriene for the treatment of bacterial vaginosis.
Local anti-infective agent used for skin, gastrointestinal, and vaginal infections with fungi, protozoa, and certain bacteria. In animals, it causes central nervous system damage and is not administered parenterally. It is also used as antiseptic, fungistat, or deodorant.
Chlorquinaldol was used historically as a topical antiseptic under the trade name Sterosan. It was marketed in the 1950s as an iodine-free alternative which was also unrelated to sulfa drugs or hormones. Chlorquinaldol is currently approved by the European Medicines Agency as a combination tablet with promestriene for the treatment of bacterial vaginosis.
Local anti-infective agent used for skin, gastrointestinal, and vaginal infections with fungi, protozoa, and certain bacteria. In animals, it causes central nervous system damage and is not administered parenterally. It is also used as antiseptic, fungistat, or deodorant.
Brand Name:
Vulcanchem
CAS No.:
72-80-0
VCID:
VC0000839
InChI:
InChI=1S/C10H7Cl2NO/c1-5-2-3-6-7(11)4-8(12)10(14)9(6)13-5/h2-4,14H,1H3
SMILES:
CC1=NC2=C(C=C1)C(=CC(=C2O)Cl)Cl
Molecular Formula:
C10H7Cl2NO
Molecular Weight:
228.07 g/mol
Chlorquinaldol
CAS No.: 72-80-0
APIs
VCID: VC0000839
Molecular Formula: C10H7Cl2NO
Molecular Weight: 228.07 g/mol
| CAS No. | 72-80-0 |
|---|---|
| Product Name | Chlorquinaldol |
| Molecular Formula | C10H7Cl2NO |
| Molecular Weight | 228.07 g/mol |
| IUPAC Name | 5,7-dichloro-2-methylquinolin-8-ol |
| Standard InChI | InChI=1S/C10H7Cl2NO/c1-5-2-3-6-7(11)4-8(12)10(14)9(6)13-5/h2-4,14H,1H3 |
| Standard InChIKey | GPTXWRGISTZRIO-UHFFFAOYSA-N |
| SMILES | CC1=NC2=C(C=C1)C(=CC(=C2O)Cl)Cl |
| Canonical SMILES | CC1=NC2=C(C=C1)C(=CC(=C2O)Cl)Cl |
| Melting Point | 108-112 114.5 °C |
| Description | Chlorquinaldol is a monohydroxyquinoline that is quinolin-8-ol which is substituted by a methyl group at position 2 and by chlorine at positions 5 and 7. An antifungal and antibacterial, it was formerly used for topical treatment of skin conditions and vaginal infections. It has a role as an antibacterial drug, an antiseptic drug and an antiprotozoal drug. It is an organochlorine compound and a monohydroxyquinoline. Chlorquinaldol was used historically as a topical antiseptic under the trade name Sterosan. It was marketed in the 1950s as an iodine-free alternative which was also unrelated to sulfa drugs or hormones. Chlorquinaldol is currently approved by the European Medicines Agency as a combination tablet with promestriene for the treatment of bacterial vaginosis. Local anti-infective agent used for skin, gastrointestinal, and vaginal infections with fungi, protozoa, and certain bacteria. In animals, it causes central nervous system damage and is not administered parenterally. It is also used as antiseptic, fungistat, or deodorant. |
| Synonyms | 5,7 Dichloro 2 methyl 8 quinolinol 5,7-Dichloro-2-methyl-8-quinolinol Afungil Chlorchinaldine Chlorchinaldol Chloroquinaldol Chlorquinaldol Sterosan |
| PubChem Compound | 6301 |
| Last Modified | Nov 11 2021 |
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